Cas no 27344-43-0 (Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester)

Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester structure
27344-43-0 structure
Product Name:Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester
CAS No:27344-43-0
MF:C18H24O6P2
MW:398.327087402344
CID:279042
PubChem ID:11825473
Update Time:2025-04-19

Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester
    • 1-(dimethoxyphosphorylmethyl)-4-[4-(dimethoxyphosphorylmethyl)phenyl]benzene
    • 4,4'-BIS-(DIMEHTOXY PHOSPHONOMETHYL) BIPHENYL
    • 4,4'-bis(dimethylphosphonomethyl)biphenyl
    • EINECS 248-422-6
    • Tetramethyl ((1,1'-biphenyl)-4,4'-diylbis(methylene))bisphosphonate
    • AKOS015961077
    • Q2816660
    • 4,4'-BIS-(DIMETHOXY PHOSPHONOMETHYL) BIPHENYL
    • 4,4'-Bis-(dimethoxy phosphonomethyl)biphenyl
    • Tetramethyl [[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis(phosphonate)
    • AC-12937
    • tetramethyl biphenyl-4,4'-diylbis(methylene)diphosphonate
    • 27344-43-0
    • SCHEMBL7043203
    • NS00050338
    • 4,4'-Bis(dimethoxyphosphinylmethyl)biphenyl
    • 4-DIMETHYLAMINOBENZOICACID2-N-BUTOXYETHYLESTER
    • DTXSID00950056
    • Inchi： 1S/C18H24O6P2/c1-21-25(19,22-2)13-15-5-9-17(10-6-15)18-11-7-16(8-12-18)14-26(20,23-3)24-4/h5-12H,13-14H2,1-4H3
    • InChI Key： YVTQGHMZUNKCTQ-UHFFFAOYSA-N
    • SMILES： P(CC1C=CC(=CC=1)C1C=CC(=CC=1)CP(=O)(OC)OC)(=O)(OC)OC

Computed Properties

  • Exact Mass: 398.10500
  • Monoisotopic Mass: 398.10481248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.217
  • Boiling Point: 538.4°Cat760mmHg
  • Flash Point: 292.4°C
  • Refractive Index: 1.523
  • PSA: 90.68000
  • LogP: 5.32540

Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Phosphonic acid,P,P'-[[1,1'-biphenyl]-4,4'-diylbis(methylene)]bis-, P,P,P',P'-tetramethyl ester Related Literature

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